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Compound of Interest

Compound Name: Strontium-85

Cat. No.: B084106 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling of

Strontium-85 (Sr-85) in a laboratory setting. Adherence to these procedures is critical for

ensuring personnel safety, maintaining a secure research environment, and complying with

regulatory standards. This guide outlines the necessary personal protective equipment (PPE),

detailed operational plans, and disposal protocols to build a foundation of trust and safety in

your laboratory operations.

Essential Safety Information: Personal Protective
Equipment (PPE)
The primary defense against radiation exposure is the consistent and correct use of Personal

Protective Equipment. The following table summarizes the minimum required PPE for handling

Strontium-85.
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Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Handling Stock

Solutions

Chemical splash

goggles and a

face shield

Double-layered

nitrile or latex

gloves

Full-length lab

coat (worn

closed with

sleeves down)

and a chemical-

resistant apron

Not generally

required when

handled in a

certified fume

hood

Preparing

Dilutions

Chemical splash

goggles

Double-layered

nitrile or latex

gloves

Full-length lab

coat (worn

closed with

sleeves down)

Not generally

required when

handled in a

certified fume

hood

In Vitro/In Vivo

Procedures

Safety glasses

with side shields

Single-layer

nitrile or latex

gloves

Full-length lab

coat (worn

closed with

sleeves down)

Not generally

required

Waste Handling

& Disposal

Chemical splash

goggles

Heavy-duty,

chemical-

resistant gloves

Full-length lab

coat (worn

closed with

sleeves down)

Not generally

required

Spill Cleanup

Chemical splash

goggles and a

face shield

Heavy-duty,

chemical-

resistant gloves

Full-length lab

coat (worn

closed with

sleeves down),

disposable shoe

covers

NIOSH-approved

respirator with

appropriate

cartridge (if

potential for

aerosolization

exists)

Dosimetry and Dose Limits
All personnel working with Strontium-85 must be enrolled in a radiation dosimetry program to

monitor their exposure.
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Dosimeter Type Placement Exchange Frequency

Whole Body Dosimeter (TLD

or OSLD)

On the torso, between the

neck and waist
Monthly or Quarterly

Ring Dosimeter

On the dominant hand, under

the glove, with the label facing

the palm

Monthly or Quarterly

To ensure a safe working environment, occupational dose limits are established by regulatory

bodies. All work with Strontium-85 must be conducted in accordance with the ALARA (As Low

As Reasonably Achievable) principle to minimize radiation exposure.

Exposure Type Annual Occupational Dose Limit

Whole Body (Total Effective Dose Equivalent) 5,000 mrem (50 mSv)[1]

Lens of the Eye 15,000 mrem (150 mSv)

Skin or any Extremity 50,000 mrem (500 mSv)

General Public 100 mrem (1 mSv)[2]

Shielding Requirements for Strontium-85
Strontium-85 decays by electron capture, emitting a gamma ray with an energy of 0.511 MeV.

[1] Lead is an effective shielding material for attenuating these gamma rays. A minimum of 0.7

cm of lead is recommended for storing and handling Sr-85.[3]

Lead Shielding Thickness Approximate Dose Reduction

0.4 cm (Half-Value Layer for 0.511 MeV) 50%[2]

0.8 cm 75%

1.2 cm 87.5%

1.6 cm 93.75%

2.0 cm 96.88%
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Experimental Protocol: Preparation of a Strontium-
85 Working Solution
This protocol outlines the steps for safely preparing a diluted working solution of Strontium-85
from a stock vial.

Materials:

Strontium-85 stock solution

Appropriate diluent (e.g., sterile saline, buffer)

Lead shielding for stock vial and work area

Calibrated radiation survey meter

Absorbent paper with plastic backing

Spill tray

Micropipettes and sterile, filtered pipette tips

Shielded waste containers for solid and liquid radioactive waste

Appropriate PPE (see table above)

Procedure:

Preparation of the Work Area:

Designate a specific area for radioactive work.

Cover the work surface with plastic-backed absorbent paper.[3]

Place all necessary equipment and materials within a spill tray.

Position lead shielding to minimize exposure from the stock vial and work area.
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Donning PPE:

Put on a full-length lab coat, disposable gloves (double-layered), and safety glasses.

Survey and Monitoring:

Before starting, perform a background radiation survey of the work area.

Turn on the radiation survey meter and ensure it is functioning correctly.

Handling the Stock Vial:

Using forceps or tongs, transfer the Sr-85 stock vial from its lead storage container to the

shielded work area.

Perform a quick survey of the stock vial to confirm its identity and approximate activity.

Preparation of the Dilution:

Carefully open the stock vial behind the lead shield.

Using a calibrated micropipette with a fresh, sterile tip, withdraw the required volume of

the Sr-85 stock solution.

Dispense the Sr-85 into the prepared diluent in a sterile tube.

Gently mix the solution.

Cap the working solution vial and the stock vial securely.

Post-Procedure Monitoring and Cleanup:

Survey your gloves for contamination. If contaminated, change them immediately.

Survey the work area, including pipettes and other equipment, for any contamination.

Dispose of all contaminated materials (pipette tips, tubes, absorbent paper) in the

designated shielded radioactive waste containers.
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Return the stock vial to its lead storage container.

Perform a final survey of the work area to ensure it is free of contamination.

Remove and dispose of PPE in the appropriate waste stream.

Wash hands thoroughly.

Record Keeping:

Document the use of Strontium-85 in the laboratory's radioisotope inventory log, including

the date, amount used, and the name of the user.

Operational Plan: Waste Disposal
All radioactive waste must be segregated and disposed of according to institutional and

regulatory guidelines.

Solid Waste:

Segregation: Separate waste based on the radionuclide. Do not mix Strontium-85 waste

with other radioactive or hazardous waste.

Collection: Use designated, clearly labeled, and shielded waste containers.

Items: Includes gloves, absorbent paper, pipette tips, and other contaminated disposable

labware.

Disposal: Contact your institution's Radiation Safety Officer (RSO) or Environmental Health

and Safety (EHS) department for pickup and disposal.

Liquid Waste:

Segregation: Collect aqueous and organic liquid waste in separate, designated containers.

Collection: Use robust, leak-proof containers that are properly labeled with the radionuclide,

activity, and chemical composition.

Storage: Store liquid waste containers in a secondary containment tray to prevent spills.
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Disposal: Contact your institution's RSO or EHS for guidance on disposal, as some aqueous

waste may be eligible for sewer disposal after appropriate decay and dilution, subject to strict

regulatory limits.

Emergency Protocol: Strontium-85 Spill
Decontamination
In the event of a spill, immediate and proper decontamination is crucial to prevent the spread of

contamination and minimize personnel exposure.
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Minor Spill Occurs
(<1 mCi, contained)

Notify personnel in the immediate area

Alert

Don appropriate PPE
(gloves, lab coat, safety glasses)

Contain the spill with absorbent paper

Clean the area from the outside in
with decontaminating solution

Place contaminated materials
in radioactive waste

Survey the area with a radiation meter

Decontamination Complete
(readings at background levels)

Successful

Repeat cleaning and surveying

Contamination
remains

Major Spill Occurs
(>1 mCi, widespread, or airborne)

Evacuate the immediate area

Alert & Evacuate

Notify the Radiation Safety Officer (RSO)
immediately

Prevent entry to the contaminated area

Assemble outside the lab and await RSO instructions

RSO directs cleanup operations

Click to download full resolution via product page

Figure 1: Logical workflow for handling a Strontium-85 spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b084106?utm_src=pdf-body-img
https://www.benchchem.com/product/b084106?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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